Cas no 146917-98-8 (Propanoic acid,2-(hydroxyimino)-, methyl ester, (Z)- (9CI))
146917-98-8 structure
Product Name:Propanoic acid,2-(hydroxyimino)-, methyl ester, (Z)- (9CI)
CAS No:146917-98-8
MF:C4H7NO3
MW:117.103281259537
CID:100974
PubChem ID:6399432
Update Time:2025-04-18
Propanoic acid,2-(hydroxyimino)-, methyl ester, (Z)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-(hydroxyimino)-, methyl ester, (Z)- (9CI)
- (2Z)-2-(Hydroxyimino)propanoic acid methyl ester
- (Z)-2-(Hydroxyimino)propanoic acid methyl ester
- (2Z)-2-hydroxyimino-propionic acid methyl ester
- SCHEMBL8172983
- Propanoic acid, 2-(hydroxyimino)-, methyl ester, (Z)- (9CI)
- Methyl (2E)-2-(hydroxyimino)propanoate
- methyl (2Z)-2-(hydroxyimino)propanoate
- methyl (2Z)-2-hydroxyiminopropanoate
- 146917-98-8
-
- Inchi: 1S/C4H7NO3/c1-3(5-7)4(6)8-2/h7H,1-2H3/b5-3-
- InChI Key: GXUGQCNCLMAZCH-HYXAFXHYSA-N
- SMILES: O(C)C(/C(/C)=N\O)=O
Computed Properties
- Exact Mass: 117.04261
- Monoisotopic Mass: 117.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- Density: 1.16
- Boiling Point: 193 ºC
- Flash Point: 70 ºC
- PSA: 58.89
Propanoic acid,2-(hydroxyimino)-, methyl ester, (Z)- (9CI) Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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